Dimethyl(3-methylbenzyl)phosphonate
Cat. No. B097314
M. Wt: 214.2 g/mol
InChI Key: FLXIYHKZQFSPCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05500417
Procedure details
Following the procedure of Compound 11, 3-methylbenzyl bromide is reacted with trimethylphosphite.
[Compound]
Name
Compound 11
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH2:5]Br.[CH3:10][O:11][P:12]([O:15]C)[O:13][CH3:14]>>[CH3:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH2:5][P:12](=[O:15])([O:13][CH3:14])[O:11][CH3:10]
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Inputs
Step One
[Compound]
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Name
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Compound 11
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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Step Two
|
Name
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|
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
CC=1C=C(CBr)C=CC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
COP(OC)OC
|
Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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CC=1C=C(CP(OC)(OC)=O)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
